molecular formula C22H25N7O2 B5528983 N,N-dimethyl-6-(4-{3-[(6-methyl-3-pyridazinyl)oxy]benzoyl}-1-piperazinyl)-3-pyridazinamine

N,N-dimethyl-6-(4-{3-[(6-methyl-3-pyridazinyl)oxy]benzoyl}-1-piperazinyl)-3-pyridazinamine

Cat. No. B5528983
M. Wt: 419.5 g/mol
InChI Key: WTRXIMIYABFKDP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of N,N-dimethyl-6-(4-{3-[(6-methyl-3-pyridazinyl)oxy]benzoyl}-1-piperazinyl)-3-pyridazinamine and related compounds involves multiple steps, including the formation of intermediates and the use of catalysts and reagents to achieve the desired end products. These processes are carefully designed to ensure high yield and purity of the final compounds. For instance, Corsano et al. (1995) reported the synthesis of selected 4-[4-(phenoxyethyl)-1-piperazinyl]-3(2H)-pyridazinones and alkane-bridged dimers, highlighting the complexity and precision required in such chemical syntheses (Corsano et al., 1995).

Molecular Structure Analysis

The molecular structure of compounds like N,N-dimethyl-6-(4-{3-[(6-methyl-3-pyridazinyl)oxy]benzoyl}-1-piperazinyl)-3-pyridazinamine is elucidated using techniques such as X-ray crystallography, which provides detailed information on the arrangement of atoms within the molecule. Karczmarzyk and Malinka (2004) described the crystal and molecular structures of related compounds, underscoring the significance of structural analysis in understanding compound behavior and reactivity (Karczmarzyk & Malinka, 2004).

Chemical Reactions and Properties

Chemical reactions involving N,N-dimethyl-6-(4-{3-[(6-methyl-3-pyridazinyl)oxy]benzoyl}-1-piperazinyl)-3-pyridazinamine can vary widely, depending on the reactants, conditions, and desired outcomes. These reactions may include substitutions, additions, and cyclizations, which are pivotal in modifying the compound to enhance its properties or to create derivatives with specific functions. The study by Racheva et al. (2008) on the reaction of related compounds with primary amines and N-methylhydrazine highlights the diverse chemical behavior and potential for synthesizing novel derivatives (Racheva, Aliev, & Maslivets, 2008).

Mechanism of Action

The mechanism of action of a compound depends on its structure and the system it interacts with. For instance, some compounds can act as ligands in certain reactions .

Safety and Hazards

The safety and hazards of a compound depend on its physical and chemical properties. For example, N,N-dimethylaniline has a lethal dose (LD50) of 1410 mg/kg in rats .

Future Directions

The future directions in the study of a compound depend on its potential applications. For example, N,N-dimethylethylenediamine can be used as a ligand in various reactions .

properties

IUPAC Name

[4-[6-(dimethylamino)pyridazin-3-yl]piperazin-1-yl]-[3-(6-methylpyridazin-3-yl)oxyphenyl]methanone
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H25N7O2/c1-16-7-10-21(26-23-16)31-18-6-4-5-17(15-18)22(30)29-13-11-28(12-14-29)20-9-8-19(24-25-20)27(2)3/h4-10,15H,11-14H2,1-3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WTRXIMIYABFKDP-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NN=C(C=C1)OC2=CC=CC(=C2)C(=O)N3CCN(CC3)C4=NN=C(C=C4)N(C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H25N7O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

419.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N,N-dimethyl-6-(4-{3-[(6-methyl-3-pyridazinyl)oxy]benzoyl}-1-piperazinyl)-3-pyridazinamine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.